Cas no 2058890-77-8 (1-[8-(4-ethoxy-3-fluorophenyl)sulfonyl-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione)

• Product Name: 1-[8-(4-ethoxy-3-fluorophenyl)sulfonyl-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione
• CAS No: 2058890-77-8
• MF: C₁₉H₂₃FN₂O₅S
• MW: 410.459727525711
• CID: 5379195
• Update Time: 2025-11-04

1-[8-(4-ethoxy-3-fluorophenyl)sulfonyl-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[8-(4-ethoxy-3-fluorophenyl)sulfonyl-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione

• Inchi： 1S/C19H23FN2O5S/c1-2-27-17-6-5-15(11-16(17)20)28(25,26)22-12-3-4-13(22)10-14(9-12)21-18(23)7-8-19(21)24/h5-6,11-14H,2-4,7-10H2,1H3
• InChI Key： OYDJRWBKAQJWHQ-UHFFFAOYSA-N
• SMILES： N1(C2CC3N(S(C4=CC=C(OCC)C(F)=C4)(=O)=O)C(CC3)C2)C(=O)CCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-[8-(4-ethoxy-3-fluorophenyl)sulfonyl-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione

Comprehensive Analysis of 1-[8-(4-ethoxy-3-fluorophenyl)sulfonyl-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione (CAS No. 2058890-77-8)

The compound 1-[8-(4-ethoxy-3-fluorophenyl)sulfonyl-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione (CAS No. 2058890-77-8) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the intricate combination of a pyrrolidine-2,5-dione core linked to an 8-azabicyclo[3.2.1]octane scaffold, further modified by a 4-ethoxy-3-fluorophenylsulfonyl group. This structural diversity makes it a subject of significant interest in pharmaceutical research, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

Recent advancements in drug discovery have highlighted the importance of sulfonyl-containing compounds due to their ability to modulate enzyme activity and receptor interactions. The presence of the fluorophenyl moiety in this compound enhances its metabolic stability and bioavailability, addressing a common challenge in modern medicinal chemistry. Researchers are increasingly focusing on such heterocyclic frameworks to design molecules with improved pharmacokinetic profiles, aligning with the growing demand for precision medicine.

The 8-azabicyclo[3.2.1]octane segment, a bridged bicyclic system, contributes to the compound's conformational rigidity, which is crucial for selective target binding. This feature is particularly relevant in the context of central nervous system (CNS) drug development, where molecular flexibility often correlates with off-target effects. The integration of a pyrrolidine-2,5-dione ring further diversifies its potential applications, as this motif is frequently encountered in bioactive compounds with anticonvulsant and neuroprotective properties.

From a synthetic chemistry perspective, the preparation of 1-[8-(4-ethoxy-3-fluorophenyl)sulfonyl-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione involves multi-step organic transformations, including sulfonylation and nucleophilic substitution reactions. The 4-ethoxy-3-fluorophenyl group is typically introduced via palladium-catalyzed cross-coupling or electrophilic aromatic substitution, showcasing the compound's alignment with contemporary green chemistry principles. These synthetic routes are often optimized for scalability, reflecting the industrial demand for cost-effective and sustainable production methods.

In the realm of computational drug design, this compound serves as a valuable template for molecular docking studies. Its three-dimensional structure allows researchers to explore interactions with various biological targets, such as ion channels and G-protein-coupled receptors. This computational approach is particularly relevant given the rising interest in AI-driven drug discovery, where predictive modeling accelerates the identification of lead compounds. The compound's structural features make it a promising candidate for virtual screening campaigns aimed at identifying new small-molecule modulators of disease-relevant pathways.

The pharmacological potential of 1-[8-(4-ethoxy-3-fluorophenyl)sulfonyl-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione extends to its possible role in addressing neurodegenerative diseases, a area of intense research focus. The fluorine atom in its structure not only influences its electronic properties but also may contribute to blood-brain barrier penetration, a critical factor for CNS-active drugs. This characteristic aligns with current therapeutic strategies for conditions like Alzheimer's and Parkinson's diseases, where blood-brain barrier permeability remains a significant hurdle in drug development.

Quality control and analytical characterization of this compound typically involve advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound's purity and structural integrity, which are essential for reliable biological evaluation. The growing emphasis on quality by design (QbD) in pharmaceutical manufacturing further underscores the importance of robust analytical protocols for compounds like this one.

In conclusion, 1-[8-(4-ethoxy-3-fluorophenyl)sulfonyl-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione represents a fascinating case study in modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, makes it a compelling subject for ongoing research. As the pharmaceutical industry continues to explore innovative chemical scaffolds, compounds like this will likely play an increasingly important role in addressing unmet medical needs through targeted molecular design.